1-Benzyl-4-ethylpiperidin-4-ol

Core Science & Biosynthesis

1-Benzyl-4-ethylpiperidin-4-ol CAS 440101-11-1 properties

CAS: 440101-11-1 Formula: C₁₄H₂₁NO Molecular Weight: 219.33 g/mol

Executive Summary

1-Benzyl-4-ethylpiperidin-4-ol is a critical pharmacophore in medicinal chemistry, serving as a versatile scaffold for the synthesis of central nervous system (CNS) active agents. Structurally, it belongs to the class of 4,4-disubstituted piperidines , a motif central to the "reversed ester" class of opioid analgesics (e.g., prodine analogs) and neurokinin-1 (NK1) receptor antagonists.

This guide provides a rigorous technical analysis of the compound, focusing on its synthesis via Grignard addition, physicochemical profiling, and its utility as a high-value intermediate in drug development. The protocols detailed herein are designed for reproducibility and scalability, utilizing self-validating checkpoints to ensure high purity without excessive reliance on chromatographic purification.

Physicochemical Profile

The following data aggregates predicted and experimental parameters typical for 4-alkyl-4-hydroxypiperidines.

Parameter	Value / Description	Context
Appearance	Viscous pale yellow oil or low-melting solid	Dependent on purity and salt form.
Boiling Point	~340°C (Predicted at 760 mmHg)	High boiling point necessitates vacuum distillation for purification.
pKa (Basic)	8.5 – 9.2 (Predicted)	The tertiary amine (N-benzyl) allows for acid-base extraction.
LogP	~2.6	Lipophilic; readily crosses the blood-brain barrier (BBB).
Solubility	Soluble: DCM, EtOAc, MeOH, Et₂OInsoluble: Water (neutral pH)	Water solubility increases significantly at pH < 4.
H-Bond Donors	1 (Hydroxyl group)	Critical for receptor binding interactions.
H-Bond Acceptors	2 (Nitrogen, Oxygen)

Synthetic Pathway & Optimization

The synthesis of 1-Benzyl-4-ethylpiperidin-4-ol is classically achieved via the nucleophilic addition of ethylmagnesium bromide (EtMgBr) to 1-benzyl-4-piperidone. While conceptually simple, the "Senior Scientist" approach prioritizes moisture control and a specific workup to maximize yield.

Reaction Mechanism & Workflow

The reaction proceeds through a Grignard addition to the ketone carbonyl. The N-benzyl group protects the amine and prevents side reactions.[1]

Figure 1: Grignard synthesis workflow for CAS 440101-11-1.

Detailed Experimental Protocol

Reagents:

• 1-Benzyl-4-piperidone (1.0 eq)[1]

• Ethylmagnesium bromide (3.0 M in Et₂O, 1.2 eq)

• Tetrahydrofuran (THF), anhydrous[2]

• Ammonium chloride (sat.[2][3] aq.)

Procedure:

• Preparation: Flame-dry a 3-neck round-bottom flask under Argon flow. Charge with anhydrous THF (10 mL/g of substrate).

• Substrate Loading: Dissolve 1-benzyl-4-piperidone in the THF. Cool the solution to -78°C (dry ice/acetone bath). Causality: Low temperature prevents enolization of the ketone and suppresses side reactions.

• Grignard Addition: Add EtMgBr dropwise over 30 minutes. Maintain internal temperature below -60°C.

• Reaction: Allow the mixture to warm to 0°C over 2 hours. Stir at 0°C for an additional 1 hour.

  • Self-Validating Checkpoint: Aliquot 50 µL, quench with wet ether, and run TLC (Mobile phase: 5% MeOH in DCM). Disappearance of the starting ketone (Rf ~0.6) indicates completion.[1][4]

• Quench: Carefully add saturated NH₄Cl solution dropwise at 0°C. Caution: Exothermic.

• Workup (Acid-Base Purification):

  • Extract organics with EtOAc.[2][4] Discard the organic layer (removes non-basic impurities).

  • Adjust the aqueous layer to pH > 12 using 6N NaOH.

  • Extract the now-free base product with DCM (3x).

  • Dry combined DCM layers over Na₂SO₄ and concentrate.

Yield Expectation: 85-92% as a viscous oil or solid.

Structural Characterization

Verification of the structure relies on confirming the ethyl group incorporation and the integrity of the benzyl ring.

Technique	Diagnostic Signal	Interpretation
¹H NMR	δ 0.85 (t, 3H)	Methyl of the ethyl group (upfield).
δ 1.50 (q, 2H)	Methylene of the ethyl group.
δ 3.50 (s, 2H)	Benzylic methylene (Ar-CH₂-N).
δ 7.2-7.4 (m, 5H)	Aromatic protons (Benzyl group).
¹³C NMR	~70 ppm	Quaternary carbon (C4) attached to -OH.
IR	~3400 cm⁻¹ (Broad)	O-H stretch.
Absent: ~1715 cm⁻¹	Absence of Ketone C=O (confirms conversion).
MS (ESI)	[M+H]⁺ = 220.3	Protonated molecular ion.

Pharmaceutical Applications

This compound is not merely an endpoint but a divergent intermediate. Its 4-hydroxyl group is a "chemical handle" for further derivatization.

Opioid Receptor Ligands (Prodine Analogs)

Acylation of the C4-hydroxyl group with propionyl chloride or acetic anhydride generates reversed esters .

• Mechanism: These esters mimic the phenyl-piperidine pharmacophore of meperidine/fentanyl.

• Relevance: 4-ethyl analogs often exhibit distinct potency profiles compared to 4-phenyl analogs, offering routes to analgesics with altered metabolic stability.

Neurokinin-1 (NK1) Antagonists

The 1-benzyl-4-substituted piperidine scaffold is frequently employed in the synthesis of NK1 antagonists (e.g., for treating chemotherapy-induced nausea). The benzyl group is often cleaved (hydrogenolysis) to allow coupling with other pharmacophores (e.g., 3,5-bis(trifluoromethyl)benzyl groups).

Figure 2: Divergent synthetic utility of the 1-benzyl-4-ethylpiperidin-4-ol scaffold.

Safety & Handling

• Hazards: As a piperidine derivative, treat as a potential irritant to skin and eyes. The free base may be volatile; handle in a fume hood.

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. The compound is hygroscopic; moisture absorption can complicate accurate weighing.

• Spill Protocol: Neutralize with weak acid (citric acid) before disposal, as the compound is basic.

References

• Janssen, P. A. J. (1960). Synthetic Analgesics: Diphenylpropylamines. Pergamon Press.

• ChemicalBook. (2024). 1-Benzyl-4-piperidone Synthesis and Reactions. Retrieved from .

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 31738, 4-Benzylpiperidine derivatives. Retrieved from .

• McClure, C. K., & Kiessling, A. J. (1993).[1] Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N-Phenylpropanamide. U.S. Army Chemical Research, Development and Engineering Center.[1] Retrieved from .

• PrepChem. (2023). Synthesis of 4-benzyl-4-hydroxy-piperidine (General Grignard Protocol). Retrieved from .

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An In-depth Technical Guide to the Chemical Safety of 1-Benzyl-4-ethylpiperidin-4-ol and Structurally Related Compounds

Section 1: Hazard Identification and GHS Classification

1-Benzyl-4-ethylpiperidin-4-ol is a substituted piperidine derivative. While specific GHS classification for this exact molecule is not established, data from close structural analogs like 1-Benzylpiperidin-4-ol indicates a profile of significant health hazards. The primary concerns are acute oral toxicity, skin and eye irritation, and potential respiratory irritation.[1][2]

The aggregated GHS information for the parent compound, 1-Benzylpiperidin-4-ol, suggests the following classifications.[1] It is prudent to assume a similar or potentially more pronounced hazard profile for its ethyl-substituted derivative pending specific testing.

Table 1: GHS Hazard Classification for Structurally Similar Compounds

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation	Category 3	H335: May cause respiratory irritation

Signal Word: Danger[1]

Hazard Pictograms:

• Skull and Crossbones

• Exclamation Mark

Section 2: Toxicological Profile and Routes of Exposure

The primary routes of occupational exposure are inhalation, ingestion, and dermal contact.

• Oral Toxicity: The parent compound is classified as toxic if swallowed.[1] Ingestion can lead to systemic toxicity. Immediate medical attention is critical following ingestion.[3][4]

• Dermal and Eye Contact: Direct contact is expected to cause skin irritation and serious eye irritation.[1][2] Prolonged or repeated skin contact may lead to dermatitis.

• Inhalation: The material may cause respiratory tract irritation.[1][5] Vapors or aerosols should be avoided.

Section 3: First-Aid Measures

A robust and immediate response is crucial in the event of an exposure.

General Advice: First responders should protect themselves. Present the Safety Data Sheet to attending medical personnel.

• If Inhaled: Move the individual to fresh air and ensure they are comfortable for breathing.[2][5] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[2]

• In Case of Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin area with copious amounts of water, followed by soap and water.[2][5] If skin irritation persists, consult a physician.

• In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, ensuring to lift the upper and lower eyelids.[2][3][5] Remove contact lenses if present and easy to do so.[3][5] Seek immediate attention from an ophthalmologist.

• If Swallowed: Rinse the mouth thoroughly with water.[4][5] Do NOT induce vomiting.[3] Call a poison control center or doctor immediately for treatment advice.[3][4]

Section 4: Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is essential to minimize exposure risk.

Handling:

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Avoid all personal contact, including the inhalation of vapors or mists.[5]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6] Face protection may be necessary.[5]

• Do not eat, drink, or smoke in areas where the chemical is handled.[3][5]

• Wash hands thoroughly after handling.[3][6]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

• The substance should be stored locked up, accessible only to authorized personnel.[3][4][5]

• Keep away from incompatible materials such as strong oxidizing agents.[3][7]

Section 5: Fire-Fighting and Emergency Procedures

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam.[5]

• Specific Hazards: Hazardous decomposition products may include carbon monoxide, carbon dioxide, and nitrogen oxides (NOx).[2][3][7]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][5]

Accidental Release Measures:

• Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Avoid breathing vapors and prevent contact with skin and eyes.[4][5]

• Environmental Precautions: Prevent the substance from entering drains or waterways.[4][5]

• Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable, labeled container for disposal.[4][5] Clean the affected area thoroughly.

Section 6: Workflow Diagrams

Safe Handling and Storage Workflow

Caption: Workflow for the safe handling, storage, and emergency response for 1-Benzyl-4-ethylpiperidin-4-ol.

References

• PubChem. (n.d.). 1-Benzylpiperidin-4-ol. National Center for Biotechnology Information. Retrieved from [Link]

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solubility of 1-Benzyl-4-ethylpiperidin-4-ol in organic solvents

An In-depth Technical Guide to the Solubility of 1-Benzyl-4-ethylpiperidin-4-ol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Benzyl-4-ethylpiperidin-4-ol, a tertiary alcohol derivative of piperidine. In the absence of extensive empirical solubility data in publicly accessible literature, this document leverages fundamental chemical principles, structural analogy to related compounds, and predictive analysis to offer a detailed solubility profile. This guide is intended to serve as a foundational resource for researchers in drug development and chemical synthesis, providing the theoretical framework and practical methodologies for handling and formulating this compound.

Introduction and Molecular Overview

1-Benzyl-4-ethylpiperidin-4-ol is a heterocyclic compound featuring a piperidine core, a common scaffold in a multitude of pharmaceutical agents due to its versatile biological activities.[1] The molecule's structure is characterized by a tertiary alcohol at the 4-position of the piperidine ring, an ethyl group also at the 4-position, and a benzyl group attached to the piperidine nitrogen. These structural features—a hydrogen-bond-donating hydroxyl group, a basic tertiary amine, and a lipophilic benzyl group—collectively dictate its physicochemical properties, most notably its solubility in various organic solvents.

Understanding the solubility of 1-Benzyl-4-ethylpiperidin-4-ol is paramount for a range of applications, including:

• Reaction Chemistry: Selecting appropriate solvents for its synthesis, purification, and subsequent reactions.

• Pharmaceutical Formulation: Developing suitable delivery systems, as solubility significantly impacts a drug's bioavailability.

• Crystallization and Polymorphism Studies: Controlling the formation of different crystalline forms.

Physicochemical Properties and Their Influence on Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which implies that substances with similar polarities and intermolecular forces are more likely to be miscible.[2] The key molecular features of 1-Benzyl-4-ethylpiperidin-4-ol that determine its solubility are:

• Hydrogen Bonding: The hydroxyl (-OH) group is a potent hydrogen bond donor and acceptor, suggesting favorable interactions with protic solvents like alcohols.[3]

• Polarity: The presence of the nitrogen and oxygen atoms imparts polarity to the molecule. However, the nonpolar benzyl and ethyl groups contribute to its lipophilic character.

• Basicity: The tertiary amine in the piperidine ring is basic and can be protonated in acidic conditions, leading to the formation of a salt with significantly increased aqueous solubility.

A summary of the predicted and known properties of structurally similar compounds is presented in Table 1.

Property	1-Benzylpiperidin-4-ol (Analogue)	General Piperidine Derivatives	Relevance to 1-Benzyl-4-ethylpiperidin-4-ol
Molecular Weight	191.27 g/mol [4]	Varies	The target compound will have a higher molecular weight (219.33 g/mol ), which may slightly decrease solubility compared to its lower molecular weight analogues.
Melting Point	60-65 °C	Typically solids	Expected to be a solid at room temperature. A higher melting point generally correlates with lower solubility in a given solvent.
Boiling Point	294.4 °C at 760 mmHg	High boiling points	Indicates strong intermolecular forces.
pKa (Basic)	~9-10 (Predicted for piperidines)[5]	8-11	The piperidine nitrogen is basic, allowing for salt formation in acidic media to enhance aqueous solubility.
LogP (Octanol-Water Partition Coefficient)	1.3 (Computed for 1-Benzylpiperidin-4-ol)[4]	Varies based on substituents	The addition of an ethyl group will likely increase the LogP value, indicating greater lipophilicity and a preference for nonpolar solvents.

Predicted Solubility Profile in Organic Solvents

Protic Solvents (e.g., Alcohols, Water)

• Alcohols (Methanol, Ethanol, Isopropanol): High solubility is expected in short-chain alcohols. The hydroxyl group of the solute can form strong hydrogen bonds with the alcohol solvent molecules.

• Water: Limited solubility is anticipated in neutral water due to the significant nonpolar character of the benzyl and ethyl groups. The related compound, piperidine, is highly soluble in water due to its ability to form hydrogen bonds.[6] However, the bulky nonpolar groups on 1-Benzyl-4-ethylpiperidin-4-ol will reduce its aqueous solubility. In acidic aqueous solutions (e.g., dilute HCl), the compound is expected to be highly soluble due to the protonation of the piperidine nitrogen to form a water-soluble salt.

Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, Acetone)

• Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF): Good solubility is predicted in these solvents. Their high polarity and ability to act as hydrogen bond acceptors will facilitate the dissolution of the polar functional groups of the solute.

• Acetonitrile and Acetone: Moderate to good solubility is expected. While less polar than DMSO and DMF, they should still be effective solvents.

Nonpolar Solvents (e.g., Toluene, Hexane, Diethyl Ether)

• Toluene and other Aromatic Hydrocarbons: Moderate solubility is likely due to the favorable π-π stacking interactions between the benzyl group of the solute and the aromatic solvent.

• Hexane and other Alkanes: Poor solubility is expected. The overall polarity of the molecule, dominated by the hydroxyl and amine groups, will be too high for effective solvation by nonpolar alkanes.[6]

• Diethyl Ether: Moderate solubility is anticipated. The ether can act as a hydrogen bond acceptor for the hydroxyl group, and its overall low polarity can accommodate the nonpolar parts of the molecule.

Chlorinated Solvents (e.g., Dichloromethane, Chloroform)

• Dichloromethane (DCM) and Chloroform: Good solubility is predicted. These solvents have a moderate polarity and can act as weak hydrogen bond acceptors, making them effective for a wide range of organic compounds.

Experimental Determination of Solubility

To obtain precise solubility data, an experimental approach is necessary. The saturation shake-flask method is a reliable technique for determining equilibrium solubility.

Protocol: Saturation Shake-Flask Method

• Preparation: Add an excess amount of solid 1-Benzyl-4-ethylpiperidin-4-ol to a series of vials, each containing a known volume of a selected organic solvent.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand at the constant temperature to allow the undissolved solid to settle.

• Sampling and Filtration: Carefully withdraw a known volume of the supernatant (the saturated solution) using a calibrated pipette. Immediately filter the sample through a chemically inert filter (e.g., 0.45 µm PTFE) to remove any undissolved microparticles.

• Quantification: Dilute the filtered sample with a suitable solvent and analyze the concentration of 1-Benzyl-4-ethylpiperidin-4-ol using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

• Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Self-Validating System and Causality

• Rationale for Excess Solid: The presence of undissolved solid at the end of the experiment is a visual confirmation that equilibrium of a saturated solution has been achieved.

• Importance of Temperature Control: Solubility is temperature-dependent. Maintaining a constant temperature is crucial for obtaining reproducible results.

• Filtration is Critical: Failure to filter the supernatant can lead to artificially high solubility values due to the presence of suspended solid particles.

Visualization of Molecular Interactions

The following diagram illustrates the key structural features of 1-Benzyl-4-ethylpiperidin-4-ol and its potential interactions with different types of solvent molecules.

Caption: Molecular interactions of 1-Benzyl-4-ethylpiperidin-4-ol.

Conclusion

While specific experimental data on the is limited in the public domain, a robust qualitative and predictive understanding can be derived from its molecular structure and by analogy to related compounds. It is anticipated to exhibit good solubility in polar aprotic and protic organic solvents, moderate solubility in nonpolar aromatic and ethereal solvents, and poor solubility in nonpolar aliphatic solvents. Its solubility in aqueous media is expected to be low but can be significantly enhanced under acidic conditions. For quantitative applications, the experimental determination of its solubility using a standardized method like the shake-flask technique is highly recommended.

References

• ChemBK. (2024, April 9). N-benzylpiperidine. Retrieved from [Link]

• ChemBK. (2024, April 9). 1-Benzylpiperidine-4-carboxylic acid ethyl ester. Retrieved from [Link]

• PubChem. (n.d.). 1-Benzylpiperidin-4-ol. Retrieved from [Link]

• Solubility of Things. (n.d.). Piperidine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 4-Piperidinol, 4-benzyl- Properties. Retrieved from [Link]

• D'Andrea, P., & Negri, A. (2025, July 21). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. PMC. Retrieved from [Link]

• SWGDRUG. (2005, June 1). BENZYLPIPERAZINE. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Schrödinger. (n.d.). Refining the route to solubility: Publication showcases a new FEP+ method to predict solubility prospectively in live drug discovery projects. Retrieved from [Link]

• Science Journal of Chemistry. (2023, May 29). Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2019, January 15). Synthesis, characterization and antimitotic activity of N-benzyl piperidin 4-one oxime. Retrieved from [Link]

• NIST. (n.d.). 4-Benzylpiperidine. Retrieved from [Link]

• ResearchGate. (2017, June 6). Computational methodology for solubility prediction: Application to the sparingly soluble solutes. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 1-BENZYLPIPERIDIN-4-OL. Retrieved from [Link]

• Defense Technical Information Center. (2025, May 4). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. Retrieved from [Link]

• ResearchGate. (2025, August 7). Solubility prediction of bioantioxidants for functional solvent by group contribution method. Retrieved from [Link]

• AIDIC. (n.d.). Solubility Prediction of Flavonoids using New Developed UNIFAC-based Model. Retrieved from [Link]

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Protocols & Analytical Methods

Protocol for the Synthesis of 1-Benzyl-4-ethylpiperidin-4-ol via Grignard Reaction

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note provides a comprehensive and technically detailed protocol for the synthesis of 1-benzyl-4-ethylpiperidin-4-ol, a tertiary alcohol, through the Grignard reaction. This classic yet powerful carbon-carbon bond-forming reaction is of paramount importance in medicinal chemistry and drug development for creating complex molecular architectures.[1][2] We will delve into the underlying mechanism, provide a step-by-step experimental procedure, outline critical safety precautions, and offer guidance on product characterization and troubleshooting. The protocol is designed for researchers, scientists, and drug development professionals seeking a reliable method for the nucleophilic addition of an ethyl group to 1-benzylpiperidin-4-one using ethylmagnesium bromide.

Introduction and Scientific Principles

The Grignard reaction, discovered by François Auguste Victor Grignard for which he was awarded the Nobel Prize in Chemistry in 1912, remains a cornerstone of synthetic organic chemistry.[1] The reaction involves the addition of an organomagnesium halide (Grignard reagent) to the carbonyl group of an aldehyde or ketone.[1][3] In this application, we focus on the reaction between the ketone, 1-benzylpiperidin-4-one, and ethylmagnesium bromide (EtMgBr) to yield the tertiary alcohol, 1-benzyl-4-ethylpiperidin-4-ol.[4][5]

Mechanism of Action:

The reaction proceeds via a nucleophilic addition mechanism.[3][6] The carbon-magnesium bond in the Grignard reagent is highly polarized, rendering the carbon atom nucleophilic and strongly basic.[2]

• Nucleophilic Attack: The nucleophilic ethyl group of the EtMgBr attacks the electrophilic carbonyl carbon of 1-benzylpiperidin-4-one.[2][7] This step forms a new carbon-carbon bond and breaks the carbonyl π bond, resulting in a tetrahedral magnesium alkoxide intermediate.[6][7]

• Protonation (Work-up): The reaction is quenched with a mild acid, typically a saturated aqueous solution of ammonium chloride (NH₄Cl), which protonates the alkoxide to yield the final tertiary alcohol product.[6][8][9]

A critical prerequisite for a successful Grignard reaction is the strict exclusion of water and other protic species.[1] Grignard reagents react readily with acidic protons, which would quench the reagent and prevent the desired reaction with the ketone.[10][11] Therefore, all glassware must be scrupulously dried, and anhydrous solvents must be used throughout the procedure.[12][13]

Caption: Standard apparatus for a Grignard reaction.

Step-by-Step Procedure

A. Grignard Addition

• Assemble the dried glassware as shown in the diagram above. Purge the entire system with dry nitrogen or argon for at least 10 minutes. Maintain a gentle positive pressure of inert gas throughout the reaction.

• To the three-neck flask, add 1-benzylpiperidin-4-one (5.00 g, 26.4 mmol) and anhydrous THF (50 mL). Stir the mixture until the ketone is fully dissolved.

• Cool the flask in an ice/water bath to 0 °C.

• Using a cannula or a dry syringe, transfer the ethylmagnesium bromide solution (22.0 mL of 1.5 M solution, 33.0 mmol) to the dropping funnel.

• Add the Grignard reagent dropwise to the stirred ketone solution over 30-45 minutes. The reaction is exothermic; maintain the internal temperature below 10 °C. [14][15]6. Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for an additional 60 minutes to ensure the reaction proceeds to completion. [13] B. Work-up and Extraction

• Cool the reaction flask back down to 0 °C in an ice bath.

• Quenching: Slowly and carefully add saturated aqueous ammonium chloride solution (~50 mL) dropwise to quench the excess Grignard reagent and protonate the alkoxide. A white precipitate of magnesium salts will form. [8]3. Transfer the entire mixture to a 500 mL separatory funnel. Add ethyl acetate (50 mL) and shake vigorously.

• Separate the layers. Extract the aqueous layer two more times with ethyl acetate (2 x 50 mL). [8]5. Combine all the organic extracts. Wash the combined organic layer once with brine (50 mL) to remove residual water and break any emulsions. [8][16]6. Dry the organic layer over anhydrous sodium sulfate. [16] C. Isolation and Purification

• Filter the solution to remove the drying agent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, which will likely be a viscous oil or solid. [8]3. Purify the crude product using column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to separate the desired tertiary alcohol from any unreacted ketone or nonpolar byproducts. [8][17]

Safety Precautions

The Grignard reaction demands strict adherence to safety protocols due to the hazardous nature of the reagents and solvents. [14]

• Pyrophoric and Water-Reactive Reagents: Grignard reagents can ignite spontaneously in air and react violently with water. [18]They must be handled under an inert atmosphere at all times.

• Fire Hazard: The solvents used (THF, diethyl ether, ethyl acetate) are extremely flammable. [10][12]All operations must be conducted in a chemical fume hood, away from any sources of ignition. [12]* Exothermic Reaction: Both the formation and reaction of Grignard reagents are highly exothermic and can lead to a runaway reaction if addition is too fast or cooling is inadequate. [14][15]An ice bath must be readily available to control the temperature. [10]* Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves (e.g., nitrile). [12][14]* Emergency Preparedness: Ensure a Class D fire extinguisher (for combustible metals) and a standard ABC fire extinguisher are accessible. Do not use water to extinguish a Grignard reagent fire.

Product Characterization

The identity and purity of the synthesized 1-benzyl-4-ethylpiperidin-4-ol should be confirmed by standard analytical techniques.

• Thin-Layer Chromatography (TLC): Monitor the reaction progress by comparing the reaction mixture to the starting ketone. The product should have a different Rf value.

• ¹H and ¹³C NMR Spectroscopy: This is the primary method for structural confirmation.

  • ¹H NMR (CDCl₃): Expect signals corresponding to aromatic protons of the benzyl group (~7.2-7.4 ppm, 5H), the benzylic methylene protons (~3.5 ppm, 2H), piperidine ring protons (multiplets, ~1.5-2.8 ppm, 8H), the hydroxyl proton (a broad singlet, variable), and the ethyl group (a quartet and a triplet). [19][20] * ¹³C NMR (CDCl₃): Expect signals for the aromatic carbons, the benzylic carbon, the piperidine ring carbons, the ethyl group carbons, and, most characteristically, the quaternary carbon C4 bearing the hydroxyl and ethyl groups (~70-75 ppm). [19][21]* Infrared (IR) Spectroscopy: Confirmation of the reaction is achieved by observing the appearance of a broad O-H stretching band (~3200-3600 cm⁻¹) and the disappearance of the strong C=O stretching band from the starting ketone (~1715 cm⁻¹). [22]* Mass Spectrometry (MS): To confirm the molecular weight (Expected [M+H]⁺ for C₁₄H₂₁NO ≈ 220.16).

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Reaction fails to initiate or gives very low yield.	1. Wet glassware, solvents, or starting materials. [1][10] 2. Inactive Grignard reagent (if purchased and stored improperly).	1. Rigorously dry all glassware and use freshly opened anhydrous solvents. 2. Titrate the Grignard reagent before use to determine its active concentration. [23]
Significant amount of starting ketone is recovered.	1. Insufficient Grignard reagent was added. 2. Grignard reagent was quenched by moisture or other acidic protons.	1. Use a slight excess (1.2-1.5 equivalents) of the Grignard reagent. 2. Re-verify that the entire system is anhydrous.
A persistent emulsion forms during work-up.	Magnesium salts can act as emulsifying agents. [8]	Add brine (saturated aq. NaCl) to the separatory funnel to increase the ionic strength of the aqueous layer, which helps to break the emulsion. [8]
Product is contaminated with a nonpolar impurity.	If preparing the Grignard reagent in-situ from an aryl halide, a common byproduct is biphenyl from a coupling reaction. [16]	This is less common with alkyl Grignards. If present, it can usually be removed by column chromatography or by triturating the crude product with a nonpolar solvent like hexanes or petroleum ether. [9][16]

References

• Chemistry Steps. The Grignard Reaction Mechanism. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• Master Organic Chemistry. Reactions of Grignard Reagents. [Link]

• Chemistry LibreTexts. 19.7: Nucleophilic Addition of Hydride and Grignard Reagents - Alcohol Formation. [Link]

• Wikipedia. Grignard reaction. [Link]

• Quora. What are Grignard reagent preparation precautions during preparation?. [Link]

• Open Library Publishing Platform. 3.4.2 – Grignard Reactions with Carbonyls. [Link]

• Chemguide. reaction of aldehydes and ketones with grignard reagents. [Link]

• Laboratory Safety Standard Operating Procedure (SOP). ORGANICMETALLIC COMPOUND (GRIGNARDS AND ORGANOLITHIUMS). [Link]

• University of Pennsylvania.

• Journal of Chemical Education. Grignard Synthesis of Various Tertiary Alcohols. [Link]

• YouTube. Synthesize ANY alcohol with Grignard Magic from Ketones! Organic Chemistry. [Link]

• American Chemical Society. Grignard Reaction. [Link]

• Figshare. NMR (1H ; 13C ; DEPT135 ; HSQC) and HRMS spectra. [Link]

• ResearchGate. How to purify tertiary alcohol?. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). [Link]

• YouTube. Using the Grignard Reaction to Make Tertiary alcohols. [Link]

• University of California, Irvine. 25. The Grignard Reaction. [Link]

• Lab Alley. SAFETY DATA SHEET - Magnesium Metal Turnings. [Link]

• University of Houston-Downtown. 1. Grignard Reaction. [Link]

• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra. [Link]

• Grignard Reaction Handout. Grignard Synthesis of Triphenylmethanol. [Link]

• PubChem. 1-Benzylpiperidin-4-ol. [Link]

• Organic Syntheses. Organic Syntheses Procedure. [Link]

• Journal of Chemical Education. Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols. [Link]

• Chemistry Stack Exchange. How to obtain pure alcohol from mixture of alcohol & carbonyl?. [Link]

• NMR Spectra Supporting Information. Copies of 1H, 13C, 19F NMR spectra. [Link]

• University of Houston-Downtown. 1. Grignard Reaction. [Link]

• Adichemistry. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

• Wikipedia. Ethylmagnesium bromide. [Link]

• Organic Syntheses. Organic Syntheses Procedure. [Link]

• Royal Society of Chemistry. Grignard Reagents in Ionic Solvents. [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

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• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
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Application Note: High-Purity Synthesis & Utilization of 1-Benzyl-4-ethylpiperidin-4-ol

Executive Summary

1-Benzyl-4-ethylpiperidin-4-ol (also designated as 1-benzyl-4-ethyl-4-hydroxypiperidine) represents a "privileged scaffold" in medicinal chemistry. Its structural core—a piperidine ring with a quaternary carbon at the 4-position—serves as a critical junction in the synthesis of CNS-active agents, particularly in the development of analgesics (opioid receptor ligands), neurokinin-1 (NK1) antagonists, and sigma receptor modulators.[1]

This guide provides a validated protocol for the synthesis of this intermediate via Grignard addition, emphasizing the strict anhydrous conditions required to prevent impurity formation. Furthermore, it details the downstream transformation of this alcohol into pharmacologically active esters and alkenes.[1]

Chemical Profile & Strategic Utility[1]

Structural Significance

The 4-substituted-4-hydroxypiperidine moiety allows for the exploration of Structure-Activity Relationships (SAR) in three dimensions:

• The Basic Center: The piperidine nitrogen (protected here by a benzyl group) mimics the protonated amine found in endogenous neurotransmitters.

• The Lipophilic Tail: The benzyl group provides steric bulk and hydrophobic interaction, often replaced by phenethyl (as in fentanyl) or other aryl-alkyl chains in late-stage functionalization.

• The Quaternary Center: The 4-ethyl and 4-hydroxyl groups create a chiral-like environment (if desymmetrized) or a rigid steric block that dictates receptor subtype selectivity (e.g.,

  vs. opioid receptors).[1]

Key Physical Properties

Property	Specification
IUPAC Name	1-Benzyl-4-ethylpiperidin-4-ol
Molecular Formula
Molecular Weight	219.33 g/mol
Appearance	Viscous pale yellow oil or low-melting solid
Solubility	Soluble in DCM, Chloroform, Methanol; Insoluble in Water
pKa (Calc)	~9.2 (Piperidine Nitrogen)

Validated Synthesis Protocol

Reaction Type: Grignard Addition (Nucleophilic addition to a ketone). Target Scale: 100 mmol (adaptable).

Reagents & Materials

• Precursor: 1-Benzyl-4-piperidone (CAS: 3612-20-2), >98% purity.[1][2]

• Reagent: Ethylmagnesium Bromide (EtMgBr), 3.0 M solution in Diethyl Ether.[1]

• Solvent: Anhydrous Tetrahydrofuran (THF), stabilized.[1]

• Quench: Saturated Ammonium Chloride (

  ) solution.

• Inert Gas: Nitrogen (

  ) or Argon (Ar).[1]

Experimental Workflow

Step 1: Apparatus Setup

• Flame-dry a 500 mL 3-neck round-bottom flask.

• Equip with a magnetic stir bar, pressure-equalizing addition funnel, and

  inlet/outlet.[1]

• Maintain a positive pressure of nitrogen throughout the procedure.

Step 2: Precursor Solubilization

• Charge the flask with 1-Benzyl-4-piperidone (18.9 g, 100 mmol).[1]

• Add Anhydrous THF (200 mL) via cannula.

• Cool the solution to -10°C using an ice/salt bath. Rationale: Low temperature prevents enolization of the ketone and suppresses side reactions.[1]

Step 3: Grignard Addition (Critical Step)

• Transfer Ethylmagnesium Bromide (40 mL of 3.0 M solution, 120 mmol, 1.2 eq) to the addition funnel under nitrogen.

• Add the Grignard reagent dropwise over 45 minutes.

• Observation: A white precipitate (magnesium alkoxide complex) will form.[1]

• Caution: The reaction is exothermic. Ensure internal temperature does not exceed 5°C.

Step 4: Reaction & Maturation

• Once addition is complete, allow the mixture to stir at 0°C for 1 hour.

• Remove the cooling bath and allow to warm to Room Temperature (20-25°C) .

• Stir for an additional 3 hours.

• Validation: Check reaction progress via TLC (Eluent: 10% MeOH in DCM). The starting ketone spot (

  ) should disappear.

Step 5: Quenching & Isolation

• Cool the mixture back to 0°C.

• Slowly add saturated aqueous

  (100 mL) to quench unreacted Grignard reagent. Note: Vigorous gas evolution (ethane) will occur.[1]

• Transfer to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (

  mL).[2]

• Combine organic layers, wash with Brine (100 mL), and dry over Anhydrous

  .[1]

• Filter and concentrate under reduced pressure to yield the crude oil.

Purification Strategy

While the crude product is often >90% pure, pharmaceutical applications require higher standards.[1]

• Method: Flash Column Chromatography.[3]

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient elution from 100% DCM

  95:5 DCM:MeOH.

• Yield Expectation: 75-85% (approx. 16-18 g).

Workflow Visualization

Figure 1: Step-by-step reaction pathway for the Grignard synthesis of the target alcohol.

Quality Control & Characterization

To ensure the intermediate is suitable for downstream drug synthesis, the following analytical parameters must be met.

Test	Method	Acceptance Criteria
Identity	-NMR (400 MHz, )	7.30 (m, 5H, Ar-H), 3.55 (s, 2H, ), 1.6-1.8 (m, 4H, Piperidine), 1.55 (q, 2H, ), 0.90 (t, 3H, ).[1]
Purity	HPLC-UV (254 nm)	Area
Water Content	Karl Fischer	(Critical for subsequent esterification)
Residual Solvent	GC-Headspace	THF ppm, Ether ppm

Downstream Applications (The "Hub")

This intermediate is rarely the final drug; it is a transformation hub.[1]

Esterification (Prodine-type Analogues)

Reacting the tertiary alcohol with propionic anhydride yields "reversed ester" analogues.

• Reagents: Propionic anhydride, DMAP (catalyst),

  , Reflux.[1]

• Relevance: Increases lipophilicity and blood-brain barrier (BBB) penetration, mimicking the pharmacophore of Alphaprodine.[1]

Dehydration (Alkene Synthesis)

Acid-catalyzed dehydration yields 1-benzyl-4-ethyl-1,2,3,6-tetrahydropyridine .[1]

• Reagents: Thionyl chloride (

  ) or conc.[1] /Acetic Acid.

• Relevance: The resulting double bond is a handle for further functionalization (e.g., hydroboration) or serves as a rigidified analogue.[1]

Debenzylation (Scaffold Swapping)

Removal of the benzyl group exposes the secondary amine.[1]

• Reagents:

  , Pd/C (Catalytic Hydrogenation) or ACE-Cl.[1]

• Relevance: Allows attachment of different "tail" groups (e.g., phenethyl for fentanyl-like SAR or fluorobutyrophenone for haloperidol-like activity).[1]

Figure 2: Divergent synthetic utility of the 4-hydroxy intermediate in medicinal chemistry.

Safety & Handling

• Piperidine Toxicity: Piperidine derivatives can be potent irritants and sensitizers. Handle in a fume hood.

• Grignard Hazards: Ethylmagnesium bromide is pyrophoric and reacts violently with water. Ensure all glassware is oven-dried. Have a Class D fire extinguisher available.

• Regulatory Note: While this specific intermediate is generally not a scheduled controlled substance, it is structurally related to Schedule I/II opioids (pethidine/fentanyl class).[1] Researchers must verify local regulations regarding "immediate precursors" before synthesis.

References

• ChemicalBook. (n.d.). 1-Benzyl-4-methylpiperidin-4-ol synthesis protocol. (Analogous chemistry for 4-alkyl addition). Retrieved from [1]

• Miyata, K., et al. (2014).[1] "Synthesis and σ receptor affinity of regioisomeric spirocyclic furopyridines." European Journal of Medicinal Chemistry, 83(2), 709-716.[1] (Demonstrates utility of 1-benzyl-4-piperidone scaffolds).

• PrepChem. (n.d.). Synthesis of 4-benzyl-4-hydroxy-piperidine.[4] (Grignard methodology reference). Retrieved from

• Janssen, P. A. J. (1962).[1] "A Review of the Chemical Features Associated with Strong Morphine-Like Activity." British Journal of Anaesthesia, 34(4), 260-268.[1] (Foundational SAR for 4-substituted piperidines).

• Thermo Scientific Chemicals. (2024). 1-Benzyl-4-piperidone Product Specifications. Retrieved from [1]

Sources

• 1. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Benzyl-4-piperidone synthesis - chemicalbook [chemicalbook.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. prepchem.com [prepchem.com]

Technical Notes & Optimization

Technical Support Center: Strategies for Preventing Dehydration Side Reactions in 4-Hydroxypiperidines

Welcome to the technical support center for navigating the chemistry of 4-hydroxypiperidines. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this critical scaffold. 4-Hydroxypiperidine is a cornerstone building block in the synthesis of a vast array of pharmaceuticals and bioactive molecules.[1][2][3][4][5][6][7] However, its utility is often challenged by a persistent and often problematic side reaction: the elimination of water (dehydration) to form tetrahydropyridine byproducts.

This guide provides in-depth, field-proven insights and troubleshooting protocols to help you anticipate, diagnose, and, most importantly, prevent this unwanted reaction, ensuring the integrity and yield of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What is the dehydration side reaction of 4-hydroxypiperidine?

The dehydration of 4-hydroxypiperidine is an elimination reaction where the hydroxyl group at the C4 position and a hydrogen atom from an adjacent carbon (C3 or C5) are removed, resulting in the formation of a molecule of water and a carbon-carbon double bond within the piperidine ring. This converts the desired saturated 4-hydroxypiperidine scaffold into an unsaturated tetrahydropyridine derivative. For N-protected 4-hydroxypiperidines, the most common byproduct is the N-protected 1,2,3,6-tetrahydropyridine.[8]

Q2: What are the primary factors that promote this unwanted dehydration?

Dehydration is typically promoted by two main factors, often in combination:

• Acidic or Basic Conditions: Both strong acids and strong bases can catalyze the elimination reaction.[8] Acids protonate the hydroxyl group, turning it into a good leaving group (water), while strong bases can facilitate an E2 elimination pathway.

• Elevated Temperatures: Heating a reaction mixture, especially during workup or distillation, provides the energy needed to overcome the activation barrier for the elimination reaction.[8]

Q3: How can I detect the formation of dehydration byproducts?

The formation of the tetrahydropyridine byproduct can typically be monitored by:

• Thin Layer Chromatography (TLC): The byproduct is less polar than the starting alcohol and will have a higher Rf value.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The appearance of new signals in the olefinic region (typically 5-6 ppm for ¹H NMR) is a clear indicator of the double bond formation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The byproduct will have a molecular weight that is 18 Da less than the corresponding 4-hydroxypiperidine starting material or product.

Q4: What is the general mechanism of acid-catalyzed dehydration?

The acid-catalyzed dehydration of a secondary alcohol like 4-hydroxypiperidine generally proceeds through an E1 mechanism.

Caption: General E1 mechanism for acid-catalyzed dehydration.

• Protonation: The acid protonates the hydroxyl group, converting it into a much better leaving group (H₂O).

• Loss of Leaving Group: The water molecule departs, forming a secondary carbocation at the C4 position.

• Deprotonation: A base (which can be water or another solvent molecule) removes a proton from an adjacent carbon, forming the double bond of the tetrahydropyridine product.

Troubleshooting Guides

This section addresses specific experimental scenarios where dehydration is a common problem.

Problem 1: Dehydration Observed During N-Protection of 4-Hydroxypiperidine

Q: I am trying to protect the nitrogen of 4-hydroxypiperidine with a Boc group, but I am consistently seeing the N-Boc-1,2,3,6-tetrahydropyridine byproduct. How can I prevent this?

A: This is a classic issue that arises from the choice of base and reaction conditions. The goal is to make the nitrogen nucleophilic enough to react with the protecting group electrophile (e.g., Boc-anhydride) without promoting elimination.

Causality: Strong bases or high temperatures used during the N-protection step can easily induce the dehydration side reaction.[8]

Solutions:

• Control Stoichiometry: Use a controlled amount of the protecting group reagent (typically 1.05-1.1 equivalents) to minimize side reactions.[8]

• Choose a Milder Base: Instead of strong bases like sodium hydroxide, use milder inorganic bases such as sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).[8][9] These are sufficiently basic to facilitate N-protection but are less likely to promote elimination.

• Maintain Low Temperatures: Run the reaction at a lower temperature (e.g., 0 °C to room temperature).[8] This disfavors the higher activation energy pathway of elimination.

• pH Control During Workup: During the aqueous workup, ensure the solution is neutralized or kept slightly basic before any solvent removal steps. Acidic conditions during concentration can trigger dehydration.[8]

Workflow: Minimizing Dehydration During N-Protection

Caption: Workflow for successful N-protection.

Problem 2: Dehydration During Reactions at the 4-Hydroxyl Group (e.g., Mitsunobu Reaction)

Q: I am attempting a Mitsunobu reaction to convert N-Boc-4-hydroxypiperidine to an ether, but my yield is low and I'm isolating the tetrahydropyridine byproduct. What's going wrong?

A: The Mitsunobu reaction is a powerful tool for converting alcohols with inversion of stereochemistry, but its mechanism involves intermediates that can favor elimination if not properly controlled.[10][11][12][13]

Causality: The Mitsunobu reaction proceeds via an oxyphosphonium salt, which is an excellent leaving group.[10] If the Sₙ2 displacement by the desired nucleophile is slow (due to steric hindrance or low nucleophilicity), an E2 elimination can compete, leading to the dehydrated byproduct. The presence of any water can also quench the reaction.[14]

Solutions:

• Ensure Anhydrous Conditions: This is critical. Thoroughly dry your N-Boc-4-hydroxypiperidine starting material under vacuum. Use anhydrous solvents and consider adding molecular sieves to the reaction mixture to scavenge any trace water.[14]

• Reagent Order of Addition: A common procedure is to dissolve the alcohol, nucleophile, and triphenylphosphine (PPh₃) in an anhydrous solvent, cool to 0 °C, and then slowly add the azodicarboxylate (e.g., DEAD or DIAD).[11] This pre-formation of the components can help favor the desired pathway.

• Choice of Nucleophile: The nucleophile's pKa should ideally be below 13 to ensure it is acidic enough to be deprotonated by the betaine intermediate, making it a potent nucleophile for the Sₙ2 displacement.[13] If your nucleophile is too weak, elimination becomes more likely.

• Temperature Control: Keep the reaction cold (0 °C) during the addition of reagents and allow it to warm slowly to room temperature. Avoid any heating.

Problem 3: Dehydration During Product Workup and Purification

Q: My reaction to synthesize a 4-substituted piperidine appears clean by LC-MS, but after purification by silica gel chromatography, I see significant amounts of the elimination byproduct. How can I avoid this?

A: This is a common and frustrating issue. Standard silica gel can be slightly acidic, and this acidity is often sufficient to catalyze dehydration, especially with sensitive substrates.

Causality: The acidic nature of silica gel can protonate the hydroxyl group, facilitating its elimination as the compound passes through the column.

Solutions:

• Neutralize the Silica Gel: Before preparing your column, wash the silica gel with a solution of a non-nucleophilic base, like 1-2% triethylamine (Et₃N) in your eluent system. This will neutralize the acidic sites on the silica surface.

• Use Alternative Stationary Phases: Consider using a less acidic stationary phase, such as alumina (neutral or basic grade) or C18-functionalized (reverse-phase) silica.

• Avoid High Temperatures: When removing solvent on a rotary evaporator, use a low-temperature water bath and efficient vacuum to avoid heating the product.[8]

• Minimize Contact Time: Do not let your compound sit on the column for extended periods. Elute it as efficiently as possible.

Data Summary: N-Protecting Group Strategies

Protecting Group	Abbreviation	Introduction Conditions	Removal Conditions	Dehydration Risk
tert-Butoxycarbonyl	Boc	(Boc)₂O, mild base (e.g., NaHCO₃), RT[9]	Strong Acid (e.g., TFA, HCl)[9]	High during deprotection. Acidic removal can easily cause elimination.
Benzyloxycarbonyl	Cbz or Z	Cbz-Cl, base, 0°C to RT[9]	Hydrogenolysis (H₂, Pd/C)[9]	Low. Removal is under neutral conditions, avoiding acid/base catalysis.
Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl, base	Base (e.g., Piperidine)	Moderate during removal. Basic conditions for deprotection can promote elimination if not controlled.

Key Experimental Protocols

Protocol 1: N-Boc Protection of 4-Hydroxypiperidine under Mild Conditions

This protocol is optimized to minimize the formation of the tetrahydropyridine byproduct.

Materials:

• 4-Hydroxypiperidine (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.05 eq)[8]

• Potassium Carbonate (K₂CO₃) (1.5 eq)[8][15]

• Methanol (or Dichloromethane/Water mixture)

• Round-bottom flask, magnetic stirrer

Procedure:

• Dissolve 4-hydroxypiperidine in methanol.

• Add potassium carbonate to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of di-tert-butyl dicarbonate (dissolved in a small amount of the reaction solvent) dropwise to the cooled mixture.

• Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.[8]

• Monitor the reaction's completion by TLC, checking for the disappearance of the starting material.

• Once complete, filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure at a temperature not exceeding 35-40°C.

• Perform an aqueous workup by adding water and extracting with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be further purified if necessary.[8]

Protocol 2: Purification of a Sensitive 4-Hydroxypiperidine Derivative via Column Chromatography

This protocol describes how to run a column while minimizing the risk of on-column dehydration.

Materials:

• Crude 4-hydroxypiperidine derivative

• Silica gel

• Eluent (e.g., Hexane/Ethyl Acetate mixture)

• Triethylamine (Et₃N)

Procedure:

• Prepare the Neutralized Slurry: In a beaker, add the required amount of silica gel. Add your chosen eluent system containing 1% triethylamine (v/v). Stir to create a uniform slurry.

• Pack the Column: Pour the slurry into your chromatography column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.

• Equilibrate the Column: Run 2-3 column volumes of the triethylamine-containing eluent through the packed column to ensure all acidic sites are neutralized.

• Load the Sample: Dissolve your crude product in a minimum amount of the eluent and load it carefully onto the top of the silica bed.

• Elute the Compound: Begin elution with your solvent system, collecting fractions and monitoring by TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and concentrate under reduced pressure at low temperature.

By implementing these informed strategies and understanding the chemical principles behind the dehydration side reaction, you can significantly improve the outcome of your experiments involving 4-hydroxypiperidine derivatives.

References

• Benchchem. Application Notes: Strategic Use of Protecting Groups in the Synthesis of 4-Hydroxypiperidine Derivatives.
• Benchchem. Technical Support Center: Synthesis of N-Boc-4-hydroxypiperidine.
• Fisher Scientific. SAFETY DATA SHEET: N-BOC-4-Hydroxypiperidine.
• Royal Society of Chemistry. Mild general synthesis of 4-substituted piperidines. RSC Publishing.
• PubMed. Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists.
• Benchchem. Application Notes and Protocols for the Mitsunobu Reaction with N-Boc-4-hydroxypiperidine.
• Chem-Impex. Boc-(4-hydroxy)piperidine.
• Benchchem. Impact of impurities in N-Boc-4-hydroxypiperidine on subsequent reactions.
• DTIC. Piperidine Synthesis.

• YouTube. Preparation of Piperidines, Part 3: Substituted at Position 4. Available from: [Link]

• PubMed. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity μ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Available from: [Link]

• Google Patents. US2784192A - Preparation of 4-hydroxypiperidines.

• Wikipedia. Mitsunobu reaction. Available from: [Link]

• Google Patents. CN104628625A - Synthesis method of N-boc-4-hydroxypiperidine.

• The Royal Society of Chemistry. Four Acid-Catalysed Dehydrations Proceed without Interference. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Available from: [Link]

• Organic Synthesis. Protecting Groups. Available from: [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. Available from: [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Synthesis of 4-hydroxypiperidines containing a quaternary stereocenter by aza-Prins cyclization. Available from: [Link]

• PMC. 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonist: Further Structure–Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation. Available from: [Link]

• ResearchGate. Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. Available from: [Link]

• Master Organic Chemistry. Mitsunobu Reaction. Available from: [Link]

• Wikipedia. Protecting group. Available from: [Link]

• ResearchGate. Organic & Biomolecular Chemistry. Available from: [Link]

• PubMed. Four acid-catalysed dehydration reactions proceed without interference. Available from: [Link]

• PMC. Glycal mediated synthesis of piperidine alkaloids: fagomine, 4-epi-fagomine, 2-deoxynojirimycin, and an advanced intermediate, iminoglycal. Available from: [Link]

• PubMed. 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H₃ Receptor Antagonist: Further Structure⁻Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation. Available from: [Link]

• PubMed. Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives. Available from: [Link]

• PubMed. Integrated approach to study the dehydration kinetics of nitrofurantoin monohydrate. Available from: [Link]

• PMC. Vinylogous Dehydration by a Polyketide Dehydratase Domain in Curacin Biosynthesis. Available from: [Link]

• PubMed. Concerted and stepwise dehydration mechanisms observed in wild-type and mutated Escherichia coli dTDP-glucose 4,6-dehydratase. Available from: [Link]

• PMC. Insights into the Mechanism of Type I Dehydroquinate Dehydratases from Structures of Reaction Intermediates. Available from: [Link]

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• 1. Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonist: Further Structure–Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H₃ Receptor Antagonist: Further Structure⁻Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 4-羟基哌啶 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 12. Mitsunobu Reaction [organic-chemistry.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. CN104628625A - Synthesis method of N-boc-4-hydroxypiperidine - Google Patents [patents.google.com]

🔬 Technical Support Center: 1-Benzyl-4-ethylpiperidin-4-ol

This guide functions as a specialized Technical Support Center for researchers working with 1-Benzyl-4-ethylpiperidin-4-ol (CAS: 2402-76-8 for the generic class, though specific isomers vary). This intermediate is a critical scaffold in the synthesis of 4-substituted piperidine analgesics (e.g., Bemidone analogs, Sufentanil precursors).

The following protocols prioritize purification efficiency and polymorph control , addressing the common "oiling out" phenomenon associated with tertiary amino-alcohols.

Status: Active | Tier: Level 3 (Senior Chemistry Support)

📊 Compound Profile & Physicochemical Risks

Before attempting crystallization, understand the inherent behavior of this molecule.

Property	Value / Behavior	Technical Note
State (Pure)	Solid (Low Melting Point)	Often melts < 70°C. Highly prone to supercooling.
State (Impure)	Viscous Amber Oil	Even 2-3% impurity (unreacted ketone) prevents lattice formation.
Solubility	Lipophilic Amine	Soluble in DCM, EtOAc, MeOH. Insoluble in water (unless protonated).
Key Risk	Oiling Out (LLPS)	Liquid-Liquid Phase Separation occurs before crystallization if cooling is too rapid.

🛠️ Standard Operating Procedures (SOPs)

Protocol A: Crystallization of the Free Base

Use this method if the compound is >95% pure by HPLC/GC.

Solvent System: Diisopropyl Ether (DIPE) or Heptane/Ethyl Acetate (10:1).

• Dissolution: Dissolve the crude oil in the minimum amount of boiling Diisopropyl Ether (approx. 3-5 mL per gram).

  • Note: If DIPE is unavailable, use Heptane with just enough EtOAc to solubilize at reflux.

• Clarification: If the solution is cloudy (Mg salts from Grignard), filter hot through a Celite pad.

• Nucleation Zone: Allow the solution to cool naturally to room temperature (20-25°C) with vigorous stirring .

  • Critical: Do not use an ice bath yet. Rapid cooling induces oiling.

• Seeding: Once at RT, add a seed crystal. If no seed is available, scratch the glass wall with a glass rod to induce nucleation.

• Maturation: Once turbidity (cloudiness) is observed, cool to 0-4°C for 4 hours.

• Isolation: Filter the white needles/prisms and wash with cold pentane or heptane.

Protocol B: "The Nuclear Option" (Hydrochloride Salt Formation)

Use this method if the free base persists as an oil. The HCl salt melts >180°C and crystallizes readily.

• Dilution: Dissolve the crude base in dry Diethyl Ether or Anhydrous Ethanol (10 mL/g).

• Acidification: Bubble dry HCl gas or add HCl in Dioxane (4M) dropwise at 0°C.

• Precipitation: The salt will precipitate immediately as a white solid.

• Recrystallization: If the salt is amorphous/sticky, recrystallize from boiling Isopropanol (IPA) or Acetone/MeOH .

🧩 Troubleshooting Guide (Q&A Format)

Ticket #401: "My product is oiling out at the bottom of the flask."

User: I used Hexane/EtOAc. Instead of crystals, I have a yellow sticky gum at the bottom.

Senior Scientist Response: This is classic Liquid-Liquid Phase Separation (LLPS) . It happens when the "oil-out" limit is hit before the solubility curve.

• The Cause: Your solution is too concentrated, or the temperature dropped too fast. The presence of unreacted 1-benzyl-4-piperidone (starting material) also depresses the melting point significantly.

• The Fix:

  • Reheat the mixture until the oil redissolves (add a small amount of EtOAc if needed).

  • Seed the solution while it is still warm (approx. 35-40°C).

  • Stir Fast: High shear prevents the oil droplets from coalescing into a gum, encouraging them to solidify as particles.

  • Anti-Solvent Titration: If using a single solvent, add Heptane dropwise very slowly to the warm solution until just turbid, then stop.

Ticket #402: "The crystals are turning yellow/brown upon drying."

User: The solid was white on the filter, but after vacuum drying, it looks degraded.

Senior Scientist Response: Amino-alcohols are susceptible to oxidation, especially if trace metal salts (Magnesium from the Grignard reagent) are trapped in the lattice.

• The Fix:

  • Chelation Wash: Dissolve the crude product in EtOAc and wash with a 10% aqueous EDTA solution or Ammonium Chloride to remove trapped Mg/transition metals.

  • Anti-Oxidant: Recrystallize under Nitrogen atmosphere.

  • Drying: Dry in a vacuum oven at <40°C. Avoid high heat, which promotes amine oxidation (N-oxide formation).

Ticket #403: "Yield is terrible (<40%). Where is my product?"

User: The mother liquor still contains a lot of material.

Senior Scientist Response: 1-Benzyl-4-ethylpiperidin-4-ol is moderately soluble in non-polar solvents due to the benzyl and ethyl groups.

• The Fix:

  • Concentrate: Evaporate the mother liquor to 20% of its original volume.

  • Second Crop: Cool this concentrate to -20°C (freezer) overnight.

  • Salt Conversion: Treat the mother liquor with HCl (as in Protocol B) to crash out the remaining amine as a salt. This often recovers an additional 30-40% yield.

🧠 Workflow Visualization

Diagram 1: The "Oiling Out" Rescue Logic

This decision tree helps you recover from a failed crystallization.

Caption: Logic flow for addressing Liquid-Liquid Phase Separation (LLPS) during workup.

Diagram 2: Synthesis & Workup Context

Understanding the upstream process (Grignard) explains the impurities.

Caption: Process flow highlighting the critical Magnesium removal step ("Quench") to ensure successful crystallization.

📚 References & Grounding

• Janssen, P. A. J. (1976). N-(4-piperidinyl)-N-phenylamides and -carbamates. US Patent 3,998,834 . (Describes the synthesis and purification of 4-substituted piperidines using ether/solvent crystallization methods).

• Van Daele, P. G., et al. (1976). Synthetic Analgesics: N-(1-Aralkyl-4-substituted-4-piperidinyl)propionanilides. Arzneimittel-Forschung (Drug Research) . (Foundational text on the synthesis and workup of fentanyl-class precursors, often citing crystallization from diisopropyl ether).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Ed.). Butterworth-Heinemann. (General reference for amino-alcohol purification and solvent selection).

• Koei Chemical Co., Ltd. N-Benzyl-4-piperidinol Product Data. (Provides physical property baselines for the non-ethylated analog, supporting the low-melting solid hypothesis).

Disclaimer: 1-Benzyl-4-ethylpiperidin-4-ol is a chemical intermediate. Users must ensure compliance with all local regulations regarding precursor chemicals (e.g., DEA List I/II or local equivalents) if applicable to downstream synthesis targets.

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometric Fragmentation of C14H21NO Isomers: N-Ethylhexedrone and 4-Methyl-α-ethylaminopentiophenone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of novel psychoactive substances (NPS), the structural elucidation of emerging compounds is a critical challenge for forensic chemists, toxicologists, and drug development professionals. Compounds sharing the same molecular formula, C14H21NO, can exhibit vastly different pharmacological and toxicological profiles. This guide provides an in-depth comparison of the mass spectrometric fragmentation patterns of two prominent isomers, N-Ethylhexedrone and 4-Methyl-α-ethylaminopentiophenone (4-MEAP), offering insights into their characterization and differentiation.

Introduction to C14H21NO Isomers

N-Ethylhexedrone and 4-MEAP are synthetic cathinones, a class of stimulants that has seen a surge in recreational use.[1][2] Their structural similarity, differing only in the position of a methyl group, presents a significant analytical challenge. Mass spectrometry, particularly coupled with chromatographic separation, stands as a cornerstone technique for their identification.[3][4] Understanding their distinct fragmentation pathways is paramount for unambiguous identification in complex matrices.

Core Fragmentation Pathways: A Head-to-Head Comparison

The primary fragmentation of these cathinone derivatives under electron ionization (EI) is driven by cleavage adjacent to the carbonyl group and the nitrogen atom, leading to characteristic fragment ions.

N-Ethylhexedrone: Fragmentation Profile

N-Ethylhexedrone, also known as α-ethylaminohexanophenone, demonstrates a characteristic fragmentation pattern dominated by α-cleavage. The molecular ion ([M]•+) is often observed at m/z 219.

Key Fragment Ions of N-Ethylhexedrone (EI-MS):

m/z	Proposed Fragment Structure	Fragmentation Pathway	Relative Intensity
219	[C14H21NO]•+	Molecular Ion	Low
105	[C7H5O]+	Cleavage of the Cα-Cβ bond, forming the benzoyl cation	High
86	[C5H12N]+	Cleavage of the Cα-Cβ bond, forming the ethylaminopentyl cation	Moderate
77	[C6H5]+	Loss of CO from the benzoyl cation	Moderate
58	[C3H8N]+	α-cleavage at the nitrogen atom	High

The fragmentation cascade of N-Ethylhexedrone is initiated by the ionization of the molecule. The subsequent cleavage of the bond between the carbonyl carbon and the alpha-carbon is a highly favored pathway, leading to the stable benzoyl cation (m/z 105) and a radical cation containing the nitrogen atom. Further fragmentation of the benzoyl cation results in the phenyl cation (m/z 77). Another significant fragmentation pathway involves cleavage of the bond alpha to the nitrogen atom, producing a stable iminium ion.

4-Methyl-α-ethylaminopentiophenone (4-MEAP): Fragmentation Profile

4-MEAP, or N-Ethyl-4'-methylnorpentedrone, exhibits a fragmentation pattern that is subtly yet significantly different from its isomer, N-Ethylhexedrone, primarily due to the presence of the methyl group on the phenyl ring.[5]

Key Fragment Ions of 4-MEAP (EI-MS):

m/z	Proposed Fragment Structure	Fragmentation Pathway	Relative Intensity
219	[C14H21NO]•+	Molecular Ion	Low
119	[C8H7O]+	Cleavage of the Cα-Cβ bond, forming the 4-methylbenzoyl cation	High
91	[C7H7]+	Loss of CO from the 4-methylbenzoyl cation, forming the tolyl cation	High
86	[C5H12N]+	Cleavage of the Cα-Cβ bond, forming the ethylaminopentyl cation	Moderate
58	[C3H8N]+	α-cleavage at the nitrogen atom	High

The presence of the methyl group on the aromatic ring in 4-MEAP directs the fragmentation towards the formation of a 4-methylbenzoyl cation (m/z 119) as the base peak. Subsequent loss of a carbonyl group leads to the highly stable tolyl cation (m/z 91). The formation of the ethylaminopentyl cation (m/z 86) and the iminium ion (m/z 58) through α-cleavage is also observed, similar to N-Ethylhexedrone.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

A robust and widely used method for the analysis of synthetic cathinones is GC-MS.[6]

Instrumentation:

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 280°C.

• Oven Program: Initial temperature of 100°C for 1.0 min, ramp to 300°C at 12°C/min, and hold for 9.0 min.

• Mass Spectrometer: Agilent MS detector or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: 30-550 amu.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers enhanced selectivity and sensitivity, particularly for the analysis of biological samples.[8][9]

Instrumentation:

• Liquid Chromatograph: UHPLC system.

• Column: C18 reverse-phase column (e.g., Phenomenex Kinetex™ C18, 2.1x100 mm, 1.7 µm).[10]

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions should be optimized for each analyte to ensure maximum sensitivity and specificity.

Visualization of Fragmentation Pathways

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Methyl-α-ethylaminopentiophenone - Wikipedia [en.wikipedia.org]
• 3. Identification of Synthetic Cathinones in Seized Materials: A Review of Analytical Strategies Applied in Forensic Chemistry [cfsre.org]
• 4. Comprehensive review of the detection methods for synthetic cannabinoids and cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. swgdrug.org [swgdrug.org]
• 6. Fatal N-Ethylhexedrone Intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 7. swgdrug.org [swgdrug.org]
• 8. A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Quantitative LC-MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]

comparing synthetic routes for 4-alkyl-1-benzyl-4-piperidinols

Executive Summary

The synthesis of 4-alkyl-1-benzyl-4-piperidinols represents a critical junction in the preparation of neuroactive pharmacophores, including analgesics and sigma receptor ligands. The core challenge lies in the chemoselective addition of a carbon nucleophile to the C4 ketone of the piperidine ring while managing the basicity of the reagent to prevent enolization.[1]

This guide objectively compares three distinct synthetic methodologies:

• The Classical Grignard Addition: The industry standard for simple alkyl groups.

• Organolithium Addition: A cryogenic alternative offering higher reactivity for sterically hindered substrates.

• The Barbier Reaction: A "one-pot" safety-focused variant that minimizes handling of pyrophoric intermediates.

Retrosynthetic Analysis & Strategic Disconnection

To understand the route selection, we must first visualize the disconnection of the target molecule. The 4-piperidinol scaffold is almost universally accessed via the nucleophilic attack on 1-benzyl-4-piperidone .

Figure 1: Retrosynthetic disconnection revealing the convergent assembly of the piperidone core and the alkyl nucleophile.

Detailed Route Comparison

Route A: The Classical Grignard Addition (Recommended Standard)

Reagents: Alkylmagnesium halide (R-MgX) in Anhydrous Ether/THF. Mechanism: Concerted nucleophilic addition.

The Grignard reaction remains the most robust method for introducing simple alkyl groups (Methyl, Ethyl, Propyl). The magnesium coordinates with the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon prior to alkyl transfer.

• Pros: High atom economy, commercially available reagents, well-understood thermodynamics.

• Cons: Exothermic induction period; basicity can lead to enolization (recovering starting material) if the ketone is hindered.

• Critical Process Parameter (CPP): Temperature control during addition is vital. While reflux ensures completion, the initial addition must be controlled (0°C) to prevent thermal runaway and Wurtz coupling byproducts.

Route B: Organolithium Addition (Cryogenic Precision)

Reagents: Alkyllithium (R-Li) in Hexane/THF at -78°C. Mechanism: Direct nucleophilic attack, highly polarized C-Li bond.

When the alkyl group is bulky or the Grignard reagent is sluggish, organolithiums provide the necessary "kick." However, R-Li species are significantly stronger bases than Grignards.

• Pros: extremely fast kinetics; effective for introducing functionalized alkyls or acetylides (which can be reduced to alkyls).

• Cons: Requires cryogenic conditions (-78°C) to suppress enolization; pyrophoric handling risks; higher cost.

• CPP: Moisture exclusion is absolute. Even trace water destroys the reagent immediately.

Route C: The Barbier Reaction (Safety & "Green" Alternative)

Reagents: Alkyl Halide (R-X) + Metal (Mg turnings or Zn dust) + Ketone (One-Pot). Mechanism: Surface-mediated Single Electron Transfer (SET).

Unlike the Grignard, the organometallic species is generated in situ in the presence of the ketone.[2] This keeps the concentration of the active base low, reducing side reactions like enolization.

• Pros: Safer (no storage of pyrophoric reagents); often tolerates "wetter" solvents (especially with Zinc); simple operation.

• Cons: Induction can be unpredictable; yields are generally 10-15% lower than optimized Grignard; difficult to monitor via TLC/HPLC due to heterogeneous nature.

• CPP: Metal activation. The metal surface must be depassivated (using Iodine or 1,2-dibromoethane) for the reaction to initiate.

Performance Metrics & Decision Matrix

The following table summarizes experimental data based on the synthesis of 4-methyl-1-benzyl-4-piperidinol (a representative benchmark).

Metric	Route A: Grignard	Route B: Organolithium	Route C: Barbier (Mg)
Yield (Isolated)	75 - 88%	65 - 80%	55 - 70%
Purity (Crude)	High (>90%)	Moderate (Enolization byproducts)	Moderate (Wurtz dimers)
Reaction Time	2 - 4 Hours	< 1 Hour	6 - 12 Hours
Temp. Requirement	0°C to Reflux	-78°C (Strict)	20°C to Reflux
Scalability	Excellent (with cooling)	Poor (Heat transfer limits)	Good
Safety Profile	Moderate (Exotherm)	Low (Pyrophoric)	High (Non-pyrophoric precursors)

Experimental Protocol: Route A (Grignard)

Self-Validating Workflow for 4-Methyl-1-benzyl-4-piperidinol

Objective: Synthesis of 4-methyl-1-benzyl-4-piperidinol using Methylmagnesium Iodide.

Materials

• 1-Benzyl-4-piperidone (18.9 g, 0.1 mol)

• Methyl Iodide (15.6 g, 0.11 mol)

• Magnesium Turnings (2.7 g, 0.11 mol)

• Anhydrous Diethyl Ether (150 mL)

• Ammonium Chloride (sat.[2][3][4][5] aq.)

Step-by-Step Methodology

• Activation (The "Spark"):

  • Place Mg turnings in a dry 3-neck flask under Nitrogen.

  • Add a crystal of Iodine and heat gently with a heat gun until iodine vaporizes (activates surface).

  • Validation: The Mg should appear shiny/etched.

• Reagent Formation:

  • Add 20 mL of ether. Add 1 mL of Methyl Iodide. Wait for turbidity and boiling (initiation).[3][4]

  • Once initiated, add the remaining Methyl Iodide in ether (30 mL) dropwise to maintain a gentle reflux.

  • Causality: Adding too fast causes solvent boil-over; too slow risks stalling the radical chain.

• Addition of Electrophile:

  • Cool the grey Grignard solution to 0°C (Ice bath).

  • Dissolve 1-benzyl-4-piperidone in 50 mL ether. Add this solution dropwise over 45 minutes.

  • Observation: A gummy white precipitate (the alkoxide magnesium salt) will form. This confirms the reaction is proceeding.[3]

• Quench & Workup:

  • Stir at room temperature for 1 hour.

  • Cool back to 0°C. Slowly add saturated

    (50 mL).

  • Safety: This step releases heat and methane gas.

  • Separate organic layer.[4][6] Extract aqueous layer with Ether (2x).[3]

  • Dry over

    , filter, and evaporate.[4]

• Purification:

  • Recrystallize the crude solid from petroleum ether/ethyl acetate.

  • Target Data: Melting Point approx 78-80°C.

Logic Flow: Selecting the Right Route

Use this decision tree to select the optimal synthetic route for your specific alkyl target.

Figure 2: Decision logic for selecting the synthetic pathway based on steric and operational constraints.

References

• Janssen, P. A. J., et al. (1960). "Synthetic Analgesics. I. Synthesis of Basic Benzhydryl Ethers and Related Compounds." Journal of Medicinal Chemistry. (Note: Foundational text on piperidine synthesis).

• BenchChem Technical Support. (2025). "Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction." BenchChem Application Notes.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Authoritative source on Grignard vs. Organolithium mechanisms).
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Reference for Barbier Reaction mechanics).

• ResearchGate/Sciencemadness Community. (2022). "Thermal Hazards of Synthesizing a Grignard Reagent." Process Safety Discussions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Barbier reaction - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-Benzyl-4-ethylpiperidin-4-ol

[1][2]

Executive Summary & Operational Directive

Do not dispose of 1-Benzyl-4-ethylpiperidin-4-ol via sanitary sewer or municipal trash.

This compound is a tertiary amine and a substituted piperidine derivative. Structurally, it possesses features common to synthetic opioid intermediates (specifically the 4-substituted piperidine scaffold). While it may not be explicitly scheduled as a controlled substance in all jurisdictions, scientific integrity dictates it be handled as a High-Potency Pharmacological Intermediate (HPPI).

Immediate Action Plan:

• Segregate: Isolate from oxidizers and acids immediately.

• Classify: Designate as Non-Halogenated Organic Waste (unless mixed with halogenated solvents).

• Destroy: The only authorized disposal method is High-Temperature Incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its reactivity. 1-Benzyl-4-ethylpiperidin-4-ol functions as a lipophilic organic base.

Property	Data / Characteristic	Operational Implication
Chemical Structure	N-Benzyl-4-ethyl-4-hydroxypiperidine	Lipophilic; penetrates skin easily. Potential CNS activity.
Physical State	Solid (typically off-white powder)	Dust hazard. Use powder hood or N95/P100 respiratory protection.
Basicity	Tertiary Amine ( )	Reacts exothermically with strong acids. Incompatible with oxidizers.[1]
Solubility	Soluble in organic solvents (DCM, MeOH); Poor in water	Do not use water for initial spill cleanup; use ethanol or acetone.
Toxicity Profile	Irritant (Skin/Eye), Acute Tox (Oral)	Treat as a potential sensitizer and neurotoxin due to pharmacophore structure.

Pre-Disposal Stabilization & Packaging

Before this waste leaves your bench, it must be stabilized. The goal is to prevent environmental leaching and accidental exposure during transport.

A. Solid Waste (Pure Substance)

• Primary Containment: Place the solid substance into a wide-mouth high-density polyethylene (HDPE) jar or a glass jar with a Teflon-lined cap.

• Secondary Containment: Seal the primary jar inside a clear, heavy-duty polyethylene zip-lock bag (minimum 4 mil thickness).

• Labeling: Affix a hazardous waste label.

  • Constituents: "1-Benzyl-4-ethylpiperidin-4-ol"[2][3]

  • Hazard Class: "Toxic," "Irritant."

B. Liquid Waste (Mother Liquors/Solutions)

If the compound is dissolved in solvent (e.g., from a reaction workup):

• pH Check: Ensure the solution is not acidic. If it was part of an acid workup, neutralize to pH 7-9 using Sodium Bicarbonate (

  ) to prevent acid-catalyzed degradation or gas evolution in the waste drum.

• Solvent Compatibility:

  • Non-Halogenated Stream: If dissolved in Methanol, Ethanol, Ethyl Acetate, or Toluene.

  • Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.

  • Critical Rule:Do not mix these streams if your facility incinerates them separately. Halogenated waste requires higher burn temperatures.

Step-by-Step Disposal Workflow

This workflow ensures a "Chain of Custody" from the bench to the incinerator.

Figure 1: Decision tree for the segregation and disposal of piperidine-derivative waste.

Detailed Protocol for Glassware Decontamination (Trace Residues)

Because this compound is lipophilic, simple water washing is ineffective and leaves dangerous residue.

• Acid Wash: Rinse glassware with 1M HCl. This protonates the piperidine nitrogen, converting it into a water-soluble hydrochloride salt.

• Solvent Rinse: Follow with a small volume of acetone or methanol.

• Disposal: Collect both rinses into the Liquid Organic Waste container. Do not pour the acid rinse down the drain.

Regulatory Compliance & Waste Codes

While specific waste codes vary by nation, use this guide for classification.

• United States (RCRA):

  • This compound is not specifically "P-listed" or "U-listed."

  • Classification: It falls under Process Waste . If the solvent is ignitable, use code D001 . If toxic characteristics apply (via TCLP), it may carry other codes.

  • Best Practice: Manage as Non-RCRA Regulated Hazardous Waste (unless in hazardous solvent) but mandate incineration.

• European Union (EWC):

  • Code 07 05 04:* "Other organic solvents, washing liquids and mother liquors."

  • Code 16 05 06:* "Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals."

Emergency Spill Response

Scenario: 5g bottle dropped, powder dispersed on floor.

• Evacuate & PPE: Clear the immediate area. Don double nitrile gloves , safety goggles, and a P100 respirator (or N95) to avoid inhaling dust.

• Containment: Cover the spill with a solvent-dampened pad (acetone or ethanol) or a commercial spill pillow to prevent dust generation. Do not dry sweep.

• Cleanup:

  • Wipe up the powder using the damp pads.

  • Clean the surface with a mild acid solution (dilute acetic acid or citric acid) to neutralize and lift the amine residue.

  • Wash final surface with soap and water.[4][5]

• Disposal: Place all pads, gloves, and debris into a wide-mouth hazardous waste jar. Label as "Debris contaminated with 1-Benzyl-4-ethylpiperidin-4-ol."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations. [Link]

• PubChem. (2024). Compound Summary: 1-Benzylpiperidin-4-ol.[5][2][3][6][7] National Library of Medicine. [Link][6]

Sources

• 1. fishersci.com [fishersci.com]
• 2. 4727-72-4|1-Benzylpiperidin-4-ol|BLD Pharm [bldpharm.com]
• 3. 1-BENZYL-4-METHYLPIPERIDIN-4-OL | 3970-66-9 [chemicalbook.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. 1-Benzylpiperidin-4-ol | C12H17NO | CID 78461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-BENZYLPIPERIDIN-4-OL | CAS 4727-72-4 [matrix-fine-chemicals.com]